Cas no 1805190-87-7 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805190-87-7
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4812015
• Update Time: 2025-10-05

Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H9ClF5NO3/c1-20-8(19)3-6-9(10(13)14)5(4-12)2-7(18-6)21-11(15,16)17/h2,10H,3-4H2,1H3
• InChI Key： IUJDCLGILMUOMS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(CC(=O)OC)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Methyl 4-(Chloromethyl)-3-(Difluoromethyl)-6-(Trifluoromethoxy)Pyridine-2-Acetate (CAS No. 1805190-87-7)

Methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805190-87-7) is a fluorinated pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. The compound's unique structural features, including the chloromethyl, difluoromethyl, and trifluoromethoxy substituents, contribute to its potential as a scaffold for drug discovery and development. Recent studies have highlighted the role of fluorinated heterocycles in modulating pharmacokinetic properties, such as metabolic stability and bioavailability, making this compound a focal point for innovation in therapeutic agents.

The CAS number 1805190-87-7 identifies this specific chemical entity, which is characterized by a pyridine core substituted with multiple fluorinated groups. The strategic placement of these substituents enhances the molecule's interaction with biological targets, particularly enzymes and receptors involved in disease pathways. For instance, the presence of a trifluoromethoxy group at the 6-position has been shown to improve lipophilicity and membrane permeability, critical factors for drug efficacy. Additionally, the difluoromethyl group at the 3-position introduces steric and electronic effects that can fine-tune binding affinity to protein targets.

Synthetic methodologies for methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate have evolved with advancements in transition-metal-catalyzed cross-coupling reactions. Modern approaches often employ palladium or nickel catalysts to introduce fluorinated substituents with high regioselectivity and yield. These techniques align with green chemistry principles by minimizing waste and energy consumption, reflecting industry trends toward sustainable synthesis.

In recent years, this compound has been explored as a building block for antiviral agents targeting RNA-dependent RNA polymerases (RdRPs). The structural flexibility of its pyridine core allows for derivatization into nucleoside analogs that inhibit viral replication cycles. Notably, preliminary studies suggest that derivatives of this scaffold exhibit potent activity against SARS-CoV-2 variants, underscoring its relevance in combating emerging infectious diseases.

The application of CAS No. 1805190-87-7 extends beyond antiviral research into oncology drug development. Fluorinated pyridines are increasingly utilized in kinase inhibitors due to their ability to form hydrogen bonds and hydrophobic interactions with ATP-binding sites. This property is leveraged in designing selective inhibitors for kinases associated with cancer progression, such as ABL or EGFR families.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). The distinct signals from fluorinated atoms provide unambiguous structural confirmation, while computational modeling aids in predicting physicochemical properties like solubility and partition coefficients. These data are essential for optimizing formulation strategies during preclinical development.

In agricultural chemistry, derivatives of this scaffold are being investigated as herbicides due to their ability to disrupt plant-specific enzymes involved in auxin signaling pathways. The trifluoromethoxy group's electron-withdrawing nature enhances herbicidal activity while reducing off-target effects on non-crop species.

The versatility of methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate is further demonstrated through its use as a reagent in organic synthesis. Its electrophilic chloromethyl group enables facile functionalization via nucleophilic substitution reactions, facilitating access to complex molecular architectures required for advanced materials science applications.

Ongoing research continues to uncover novel applications for this compound across disciplines ranging from neuropharmacology to materials engineering. For example, recent work has explored its potential as a ligand in metalloenzyme inhibition studies, where fluorinated substituents enhance coordination geometry compatibility with zinc or iron centers.

To ensure reproducibility in scientific studies involving CAS No. 1805190-87-7, standardized protocols for purification and storage are recommended. Techniques such as column chromatography using silica gel or flash purification systems effectively isolate the compound from reaction mixtures while maintaining structural integrity under inert atmosphere conditions.

Educational institutions and industrial laboratories alike recognize the importance of understanding fluorinated heterocycles like methyl 4-(chloromethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate through hands-on training programs focused on modern synthetic techniques and analytical methods used in pharmaceutical research today.